Cas no 3741-80-8 (N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide)

• Product Name: N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide
• CAS No: 3741-80-8
• MF: C₁₈H₁₇N₃S₄
• MW: 403.607678174973
• CID: 44454
• PubChem ID: 77344
• Update Time: 2025-08-05

N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide Chemical and Physical Properties

Names and Identifiers

• N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide
• N-(2-Benzothiazolylthio)-N-(1,1-dimethylethyl)-2-benzothiazolesulfenamide
• Vulcanization Accelerator
• N,N-bis(1,3-benzothiazol-2-ylsulfanyl)-2-methylpropan-2-amine
• 2-Benzothiazolesulfenamide,N-(2-benzothiazolylthio)-N-(1,1-dimethylethyl)
• Bis-(benzothiazol-2-sulfenyl)-tert-butyl-amin
• bis-(benzothiazole-2-sulfenyl)-tert-butyl-amine
• bis-benzothiazol-2-ylsulfanyl-tert-butyl-amine
• n-(1,1-dimethylethyl)bis(2-benzothiazolesulfen)amide
• N-tert Butyl-bis-(2-benzthiazolylsulfen)-amid
• NS00004984
• 3741-80-8
• SCHEMBL5075489
• N-tert-Butyl-di(2-benzothiazolesulfen)amide
• UNII-W472RVB1NU
• Santocure TBSI
• TBSI
• DI(2-BENZOTHIAZOLESULFEN)AMIDE, N-TERT-BUTYL-
• W472RVB1NU
• EC 407-430-1
• J668.657E
• DTXSID1041394
• Q27292282
• 2-Benzothiazolesulfenamide, N-(2-benzothiazolylthio)-N-(1,1-dimethylethyl)-
• VILGDADBAQFRJE-UHFFFAOYSA-N

• Inchi： 1S/C18H17N3S4/c1-18(2,3)21(24-16-19-12-8-4-6-10-14(12)22-16)25-17-20-13-9-5-7-11-15(13)23-17/h4-11H,1-3H3
• InChI Key： VILGDADBAQFRJE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)N(C(C)(C)C)SC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 403.03100
• Monoisotopic Mass: 403.03053225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 136.10000
• LogP: 6.72090

N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide Security Information

• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide

N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide (CAS No. 3741-80-8): An Overview

N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide (CAS No. 3741-80-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as BTBBS, is characterized by its unique molecular structure, which includes a benzothiazole moiety and a tert-butyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide is C₁₆H₁₆N₂O₂S₃, and its molecular weight is approximately 344.44 g/mol. The compound's structure features a central benzothiazole ring, which is a heterocyclic aromatic compound with a sulfur atom and a nitrogen atom in the ring. The presence of the tert-butyl group adds steric hindrance and enhances the compound's stability.

In recent years, N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The benzothiazole moiety is known for its biological activity, particularly in the context of antifungal, antibacterial, and anticancer properties. The tert-butyl group, on the other hand, can enhance the lipophilicity and bioavailability of the final product.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide as a lead compound for developing new antifungal agents. The researchers found that this compound exhibited significant antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The study also noted that the compound's activity was comparable to that of existing antifungal drugs, such as fluconazole and amphotericin B.

Beyond its pharmaceutical applications, N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide has shown promise in materials science. Its unique chemical structure makes it suitable for use as a functional material in various applications, such as sensors and electronic devices. A recent study published in Advanced Materials explored the use of this compound in the development of highly sensitive gas sensors. The researchers found that films containing N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide exhibited excellent sensitivity to volatile organic compounds (VOCs) at room temperature.

The synthesis of N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide typically involves several steps, including the formation of the benzothiazole ring and subsequent functionalization with the tert-butyl group. One common synthetic route involves the reaction of 2-aminothiophenol with carbon disulfide to form 2-(benzothiazol-2-yldisulfanyl)ethanamine, followed by reaction with tert-butyl isocyanate to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is insoluble in water but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in various chemical reactions.

In terms of safety and handling, N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide are promising. Ongoing research continues to explore its potential applications in pharmaceuticals, materials science, and other fields. As new synthetic methods are developed and optimized, it is likely that this compound will find even more diverse uses in various industries.

In conclusion, N-Benzothiazol-2-ylsulfanyl-N-tert-butyl-benzothiazole-2-sulfenamide (CAS No. 3741-80-8) is a versatile organic compound with unique chemical properties that make it valuable for a wide range of applications. Its potential as an intermediate in pharmaceutical synthesis and its use in materials science highlight its significance in modern chemistry research.